Cas no 402508-79-6 (2-(3-nitrophenyl)ethane-1-sulfonamide)

• Product Name: 2-(3-nitrophenyl)ethane-1-sulfonamide
• CAS No: 402508-79-6
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD25963187
• CID: 2113742
• PubChem ID: 10944251
• Update Time: 2025-06-15

2-(3-nitrophenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-nitroBenzeneethanesulfonamide
• 2-(3-nitrophenyl)ethane-1-sulfonamide
• OFRUFASAYQBJAU-UHFFFAOYSA-N
• 2-(3-nitrophenyl)ethanesulfonamide
• 402508-79-6
• EN300-9725473
• SCHEMBL1641725
• DA-23288

• MDL： MFCD25963187
• Inchi： 1S/C8H10N2O4S/c9-15(13,14)5-4-7-2-1-3-8(6-7)10(11)12/h1-3,6H,4-5H2,(H2,9,13,14)
• InChI Key： OFRUFASAYQBJAU-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=C(C=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 230.03612798Da
• Monoisotopic Mass: 230.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3-nitrophenyl)ethane-1-sulfonamide

Comprehensive Overview of 2-(3-Nitrophenyl)ethane-1-sulfonamide (CAS No. 402508-79-6)

2-(3-Nitrophenyl)ethane-1-sulfonamide (CAS No. 402508-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a 3-nitrophenyl group attached to an ethane sulfonamide backbone, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's nitro group and sulfonamide moiety contribute to its reactivity, enabling diverse chemical transformations.

In recent years, the demand for sulfonamide-based compounds like 2-(3-nitrophenyl)ethane-1-sulfonamide has surged, driven by their role in designing novel therapeutics. A trending topic in this context is the compound's potential application in targeting inflammatory pathways, a hot area in biomedical research. Scientists are investigating whether its nitrophenyl group could interact with key proteins involved in inflammation, offering a new avenue for treating chronic diseases. Additionally, the compound's CAS No. 402508-79-6 is frequently searched in academic databases, reflecting its growing relevance in high-impact journals.

From a synthetic perspective, 2-(3-nitrophenyl)ethane-1-sulfonamide is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have led researchers to explore eco-friendly methods for producing such intermediates, aligning with the global push toward carbon-neutral processes. Questions like "How to optimize the yield of CAS 402508-79-6?" or "What catalysts work best for nitrophenyl sulfonamide reactions?" are commonly encountered in AI-driven search queries, highlighting the compound's technical significance.

The analytical characterization of 2-(3-nitrophenyl)ethane-1-sulfonamide is another critical aspect. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity and structure. Laboratories worldwide rely on these methods to ensure the compound meets stringent quality standards, especially when used in preclinical studies. The nitro aromatic component also makes it a candidate for studies involving electron-transfer mechanisms, a topic gaining traction in materials science.

Beyond its scientific applications, CAS No. 402508-79-6 is frequently referenced in patent literature, particularly in claims related to small-molecule drug candidates. Its structural versatility allows for modifications that can enhance bioavailability or target selectivity, addressing common challenges in medicinal chemistry. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are becoming indispensable tools for researchers aiming to develop next-generation therapies.

In summary, 2-(3-nitrophenyl)ethane-1-sulfonamide represents a compelling case study at the intersection of chemistry and life sciences. Its multifaceted applications—from drug development to sustainable synthesis—underscore its importance in contemporary research. With ongoing advancements in computational chemistry and AI-assisted molecular design, the future holds even greater promise for this compound and its derivatives.